Cas no 10347-14-5 (Benzene-1,2,4-tricarbonitrile)

Benzene-1,2,4-tricarbonitrile structure
Benzene-1,2,4-tricarbonitrile structure
Product Name:Benzene-1,2,4-tricarbonitrile
CAS No:10347-14-5
MF:C9H3N3
MW:153.140220880508
CID:1137432
PubChem ID:592670
Update Time:2025-04-20

Benzene-1,2,4-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,4-tricarbonitrile
    • CTK0G7008
    • Benzol-1,2,4-tricarbonitril
    • 1,2,4-tri-cyanobenzene
    • 1,2,4-benzenetricarbonitrile
    • SureCN818327
    • 4-cyano-phthalonitrile
    • AC1LC1FK
    • 1,2,4-tricyanobenzene
    • CTK0G7008; Benzol-1,2,4-tricarbonitril; 1,2,4-tri-cyanobenzene; 1,2,4-benzenetricarbonitrile; SureCN818327; 4-cyano-phthalonitrile; 1,2,4-Benzenetricarbonitrile; AC1LC1FK; 1,2,4-tricyanobenzene;
    • RTJRHFSBKHHQEI-UHFFFAOYSA-N
    • 10347-14-5
    • SCHEMBL818327
    • 4-cyano phthalonitrile
    • DTXSID60343844
    • 1,2,4-Benzenetricarbonitrile #
    • Inchi: 1S/C9H3N3/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H
    • InChI Key: RTJRHFSBKHHQEI-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C#N)C=CC=1C#N

Computed Properties

  • Exact Mass: 153.03279
  • Monoisotopic Mass: 153.032697108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37
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